Cas no 1219184-91-4 (1-1,1'-Biphenyl-4-yl-2-(2,3-dihydro-9H-imidazo1,2-abenzimidazol-9-yl)-ethanone Hydrobromide)

• Product Name: 1-1,1'-Biphenyl-4-yl-2-(2,3-dihydro-9H-imidazo1,2-abenzimidazol-9-yl)-ethanone Hydrobromide
• CAS No: 1219184-91-4
• MF: C₂₃H₂₀BrN₃O
• MW: 434.328404426575
• CID: 1004571
• PubChem ID: 329825847
• Update Time: 2025-05-26

1-1,1'-Biphenyl-4-yl-2-(2,3-dihydro-9H-imidazo1,2-abenzimidazol-9-yl)-ethanone Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-[1,1'-Biphenyl]-4-yl-2-(2,3-dihydro-9H-imidazo[1,2-a]benzimidazol-9-yl)-ethanone Hydrobromide
• CCT 031374 Hydrobromide
• 1-(4-Biphenylyl)-2-(2,3-dihydro-9H-imidazo[1,2-a]benzimidazol-9-y l)ethanone hydrobromide (1:1)
• 1-[1,1′-Biphenyl]-4-yl-2-(2,3-dihydro-9H-imidazo[1,2-a]benzimidazol-9-yl)ethanone hydrobromide
• CCT031374 hydrobromide
• 1-biphenyl-4-yl-2-(2,3-dihydro-benzo[d]imidazo[1,2-a]imidazol-9-yl)-ethanone hydrobromide
• CCT-031374 hydrobromide
• CCT031374 (hydrobromide)
• GLXC-01714
• SR-01000418274
• CCT031374 hydrobromide, >=98% (HPLC)
• CS-0028669
• E98755
• DB-311618
• HY-108441
• 1-([1,1'-Biphenyl]-4-yl)-2-(2,3-dihydro-9H-benzo[d]imidazo[1,2-a]imidazol-9-yl)ethan-1-one hydrobromide
• 2-(1,2-dihydroimidazo[1,2-a]benzimidazol-4-yl)-1-(4-phenylphenyl)ethanone;hydrobromide
• 1-[1,1-Biphenyl]-4-yl-2-(2,3-dihydro-9H-imidazo[1,2-a]benzimidazol-9-yl)ethanone hydrobromide; CCT-031374 hydrobromide
• AKOS024458286
• SR-01000418274-1
• 1219184-91-4
• TS-08189
• 1-1,1'-Biphenyl-4-yl-2-(2,3-dihydro-9H-imidazo1,2-abenzimidazol-9-yl)-ethanone Hydrobromide

• MDL： MFCD06737234
• Inchi： 1S/C23H19N3O.BrH/c27-22(19-12-10-18(11-13-19)17-6-2-1-3-7-17)16-26-21-9-5-4-8-20(21)25-15-14-24-23(25)26;/h1-13H,14-16H2;1H
• InChI Key： MPILENOYNNNGKO-UHFFFAOYSA-N
• SMILES： Br.O=C(C1C=CC(C2C=CC=CC=2)=CC=1)CN1C2C=CC=CC=2N2CCN=C21

Computed Properties

• Exact Mass: 433.07897g/mol
• Monoisotopic Mass: 433.07897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų

1-1,1'-Biphenyl-4-yl-2-(2,3-dihydro-9H-imidazo1,2-abenzimidazol-9-yl)-ethanone Hydrobromide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-1,1'-Biphenyl-4-yl-2-(2,3-dihydro-9H-imidazo1,2-abenzimidazol-9-yl)-ethanone Hydrobromide

Comprehensive Overview of 1,1'-Biphenyl-4-yl-2-(2,3-dihydro-9H-imidazo[1,2-a]benzimidazol-9-yl)-ethanone Hydrobromide (CAS No. 1219184-91-4)

The compound 1,1'-Biphenyl-4-yl-2-(2,3-dihydro-9H-imidazo[1,2-a]benzimidazol-9-yl)-ethanone Hydrobromide (CAS No. 1219184-91-4) is a specialized organic molecule with a unique structural framework. Its biphenyl and imidazobenzimidazole moieties contribute to its distinct chemical properties, making it a subject of interest in pharmaceutical and materials science research. The hydrobromide salt form enhances its solubility and stability, which are critical for formulation development.

Recent trends in drug discovery highlight the importance of heterocyclic compounds like this one, particularly those featuring imidazole and benzimidazole rings. These scaffolds are frequently explored for their potential bioactivity, including kinase inhibition and antimicrobial effects. Researchers often search for "imidazobenzimidazole derivatives" or "biphenyl-based bioactive compounds" to identify novel therapeutic candidates, underscoring the relevance of CAS No. 1219184-91-4 in modern medicinal chemistry.

The synthesis of 1,1'-Biphenyl-4-yl-2-(2,3-dihydro-9H-imidazo[1,2-a]benzimidazol-9-yl)-ethanone Hydrobromide involves multi-step organic reactions, including condensation and salt formation. Its crystalline structure and hydrogen bonding patterns have been characterized using techniques like X-ray diffraction and NMR spectroscopy. Such analyses are vital for understanding its physicochemical behavior, a topic frequently queried in academic databases under terms like "crystal structure analysis of imidazobenzimidazoles."

In the context of green chemistry, this compound's synthetic routes are being optimized to reduce waste and improve yields. Environmental concerns have driven searches for "eco-friendly synthesis of heterocycles," aligning with global sustainability goals. Additionally, its potential applications in optoelectronic materials are gaining traction, as evidenced by rising interest in "organic semiconductors with biphenyl cores."

From a regulatory standpoint, CAS No. 1219184-91-4 is not classified as hazardous, but proper handling protocols are recommended. Safety data sheets (SDS) emphasize its storage in anhydrous conditions to prevent degradation. Laboratories often inquire about "stability of hydrobromide salts" or "handling hygroscopic compounds," reflecting practical concerns in industrial settings.

Future research directions may explore its structure-activity relationships (SAR) for targeted drug design. Computational studies using molecular docking could predict interactions with biological targets, a hot topic in "AI-driven drug discovery." As the scientific community prioritizes precision medicine, compounds like this may play pivotal roles in developing next-generation therapies.